Cas no 144078-12-6 (2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-nonadecyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-nonadecyl-
• CAS No: 144078-12-6
• MF: C₂₆H₄₄O₃
• MW: 404.625768661499
• CID: 1314585
• PubChem ID: 21592368
• Update Time: 2025-04-20

2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-nonadecyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-methoxy-6-nonadecyl-
• 2-methoxy-6-nonadecylcyclohexa-2,5-diene-1,4-dione
• DTXSID20616203
• CHEMBL483435
• 144078-12-6

• Inchi： 1S/C26H44O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-21-24(27)22-25(29-2)26(23)28/h21-22H,3-20H2,1-2H3
• InChI Key： BUINZVPKMRXEMB-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(C=C1CCCCCCCCCCCCCCCCCCC)=O)OC

Computed Properties

• Exact Mass: 404.32922
• Monoisotopic Mass: 404.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones